Cas no 1253202-38-8 (SDAD (NHS-SS-Diazirine))
SDAD (NHS-SS-Diazirine) Chemical and Physical Properties
Names and Identifiers
-
- SDAD
- SDAD (NHS-SS-Diazirine)
- 2,5-Dioxopyrrolidin-1-yl 3-((2-(3-(3-methyl-3H-diazirin-3-yl)propanamido)ethyl)disulfanyl)propanoate
- SDAD (NHS-SS-Diazirine) (succinimidyl 2-[(4,4'-azipentanamido)ethyl]-1,3'-dithiopropionate)
- starbld0011946
- CS-0181335
- SDAD(NHS-SS-Diazirine) (succinimidyl 2-[(4,4'-azipentanamido)ethyl]-1,3'-dithiopropionate)
- (2,5-dioxopyrrolidin-1-yl) 3-[2-[3-(3-methyldiazirin-3-yl)propanoylamino]ethyldisulfanyl]propanoate
- SCHEMBL13837624
- EX-A3717
- D5887
- 2,5-DIOXOPYRROLIDIN-1-YL 3-({2-[3-(3-METHYLDIAZIRIN-3-YL)PROPANAMIDO]ETHYL}DISULFANYL)PROPANOATE
- MFCD28899419
- N-Succinimidyl 3-[[2-[3-(3-Methyl-3H-diazirin-3-yl)propanamido]ethyl]disulfaneyl]propanoate
- 1253202-38-8
-
- Inchi: 1S/C14H20N4O5S2/c1-14(16-17-14)6-4-10(19)15-7-9-25-24-8-5-13(22)23-18-11(20)2-3-12(18)21/h2-9H2,1H3,(H,15,19)
- InChI Key: NLPWBELUEANJAT-UHFFFAOYSA-N
- SMILES: S(CCNC(CCC1(C)N=N1)=O)SCCC(=O)ON1C(CCC1=O)=O
Computed Properties
- Exact Mass: 388.08751210g/mol
- Monoisotopic Mass: 388.08751210g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 12
- Complexity: 562
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 168
SDAD (NHS-SS-Diazirine) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB546819-25 mg |
SDAD (NHS-SS-Diazirine); . |
1253202-38-8 | 25mg |
€358.00 | 2022-03-01 | ||
| abcr | AB546819-50 mg |
SDAD (NHS-SS-Diazirine); . |
1253202-38-8 | 50mg |
€518.00 | 2022-03-01 | ||
| abcr | AB546819-100 mg |
SDAD (NHS-SS-Diazirine); . |
1253202-38-8 | 100MG |
€800.00 | 2022-03-01 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D5887-10MG |
SDAD |
1253202-38-8 | 10mg |
¥1175.00 | 2024-04-17 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1252005-10mg |
SDAD(NHS-SS-Diazirine) (succinimidyl 2-[(4,4'-azipentanamido)ethyl]-1,3'-dithiopropionate) |
1253202-38-8 | 98% | 10mg |
¥2136.00 | 2024-08-09 | |
| 1PlusChem | 1P01XFS9-10mg |
SDAD |
1253202-38-8 | 10mg |
$188.00 | 2024-07-09 |
SDAD (NHS-SS-Diazirine) Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on SDAD (NHS-SS-Diazirine)
SDAD (NHS-SS-Diazirine): A Comprehensive Overview
The compound SDAD (NHS-SS-Diazirine), with the CAS number 1253202-38-8, has emerged as a significant molecule in the field of chemical synthesis and materials science. This compound is particularly noted for its unique structural properties and its potential applications in advanced materials and drug delivery systems. The name NHS-SS-Diazirine itself highlights its functional groups: the N-hydroxysuccinimide (NHS) group, the sulfonamide (SS) group, and the diazirine moiety, each contributing to its versatile chemical behavior.
The synthesis of SDAD involves a multi-step process that typically begins with the preparation of the NHS ester, followed by the introduction of the sulfonamide group and the diazirine ring. The diazirine moiety, a three-membered ring containing two nitrogen atoms, is particularly reactive and plays a crucial role in the compound's photochemical properties. Recent studies have shown that SDAD exhibits excellent photoreactivity, making it a promising candidate for applications in light-controlled drug delivery systems.
One of the most exciting developments involving SDAD is its use in click chemistry reactions. The diazirine group in SDAD undergoes rapid cycloaddition reactions upon exposure to light, enabling the formation of stable covalent bonds with alkenes or alkynes. This property has been leveraged in the development of bioconjugates, where SDAD serves as a reactive linker between biomolecules and other functional groups. For instance, researchers have successfully utilized SDAD to create bioconjugates for imaging and therapeutic applications, demonstrating its potential in biotechnology.
In addition to its role in click chemistry, SDAD has also been explored for its applications in polymer chemistry. The sulfonamide group imparts hydrophilicity to the molecule, making it suitable for use in water-soluble polymers. Recent studies have shown that polymers incorporating SDAD exhibit enhanced mechanical properties and improved biocompatibility, making them ideal candidates for use in biomedical devices and tissue engineering scaffolds.
The photochemical properties of SDAD have also been exploited in the field of optoelectronics. The compound's ability to undergo reversible photochemical transformations makes it a potential candidate for use in light-responsive materials. For example, researchers have demonstrated that thin films incorporating SDAD exhibit significant changes in their electrical properties upon exposure to light, suggesting their potential use in photovoltaic devices and light-sensitive sensors.
Despite its numerous advantages, the use of SDAD is not without challenges. The reactivity of the diazirine group can sometimes lead to unintended side reactions, particularly under certain conditions. However, recent advancements in reaction control techniques have significantly mitigated these issues, enabling more precise control over the reactivity of SDAD.
In conclusion, SDAD (NHS-SS-Diazirine) is a versatile compound with a wide range of applications across various fields. Its unique combination of functional groups and photochemical properties makes it an invaluable tool in chemical synthesis and materials science. As research continues to uncover new applications for this compound, it is likely that SDAD will play an increasingly important role in advancing both academic and industrial efforts.
1253202-38-8 (SDAD (NHS-SS-Diazirine)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)